Cas no 38395-78-7 (Benzene, 1-hexyl-4-nitro-)

• Product Name: Benzene, 1-hexyl-4-nitro-
• CAS No: 38395-78-7
• MF: C₁₂H₁₇NO₂
• MW: 207.268883466721
• CID: 1489665
• PubChem ID: 585761
• Update Time: 2025-07-20

Benzene, 1-hexyl-4-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-hexyl-4-nitro-
• SCHEMBL1881781
• 38395-78-7
• p-hexylnitrobenzene
• 1-Hexyl-4-nitrobenzene
• G68183
• YLWXUZXLBPAZJZ-UHFFFAOYSA-N
• 1-(4-nitrophenyl)hexane
• 1-Hexyl-4-nitrobenzene #

• Inchi： 1S/C12H17NO2/c1-2-3-4-5-6-11-7-9-12(10-8-11)13(14)15/h7-10H,2-6H2,1H3
• InChI Key： YLWXUZXLBPAZJZ-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC(=CC=1)CCCCCC)=O

Computed Properties

• Exact Mass: 207.12601
• Monoisotopic Mass: 207.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• PSA: 43.14

Additional information on Benzene, 1-hexyl-4-nitro-

Comprehensive Overview of Benzene, 1-hexyl-4-nitro- (CAS No. 38395-78-7): Properties, Applications, and Industry Insights

Benzene, 1-hexyl-4-nitro- (CAS No. 38395-78-7) is a specialized organic compound belonging to the nitroaromatic family. Its molecular structure combines a hexyl chain with a nitro group attached to a benzene ring, making it a subject of interest in both industrial and research applications. This compound is often referenced under alternative names such as 4-nitro-1-hexylbenzene or 1-hexyl-4-nitrobenzene, which are frequently searched in academic and chemical databases.

The growing demand for nitroaromatic compounds in sectors like agrochemicals, dyes, and polymer additives has heightened interest in Benzene, 1-hexyl-4-nitro-. Researchers are particularly focused on its synthetic pathways, with recent studies exploring eco-friendly nitration methods to align with green chemistry principles. Questions like "How is 1-hexyl-4-nitrobenzene synthesized?" or "What are the industrial uses of nitroaromatics?" are trending in scientific forums, reflecting broader industry concerns about sustainability and efficiency.

From a physicochemical perspective, Benzene, 1-hexyl-4-nitro- exhibits moderate solubility in organic solvents like ethanol and acetone, a trait critical for its formulation in specialty chemicals. Its molecular weight (223.3 g/mol) and boiling point (estimated at 300–310°C) make it suitable for high-temperature applications. These properties are often queried in search engines by chemists evaluating compatibility for custom syntheses.

Innovations in material science have further expanded the utility of this compound. For instance, its role as an intermediate in liquid crystal production or as a UV stabilizer precursor aligns with the surge in demand for advanced electronic displays and durable coatings. Searches for "nitrobenzene derivatives in electronics" underscore this niche application.

Regulatory and safety profiles of Benzene, 1-hexyl-4-nitro- are also frequently discussed. While not classified under stringent hazardous categories, proper handling guidelines—such as avoiding prolonged skin contact—are emphasized in Safety Data Sheets (SDS). Queries like "Is 1-hexyl-4-nitrobenzene biodegradable?" highlight environmental considerations shaping modern chemical workflows.

In summary, Benzene, 1-hexyl-4-nitro- (CAS No. 38395-78-7) represents a versatile nitroaromatic compound with evolving applications. Its intersection with green synthesis, high-performance materials, and regulatory compliance positions it as a relevant topic for researchers and industry professionals alike. As sustainable chemistry gains traction, this compound’s role in circular economy models may further amplify its significance.